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Compound of Interest

Dimethyl 6-methyl-1H-indazole-
Compound Name:
3,5-dicarboxylate

CAS No.: 1788041-62-2

Cat. No.: B1434535

Get Quote

\ J

Target Analyte: Dimethyl 6-methyl-1H-indazole-3,5-
dicarboxylate
Executive Summary & Structural Context

The indazole core is a "privileged scaffold" in drug discovery, serving as a bioisostere for indole
and purine systems in kinase inhibitors (e.g., Pazopanib, Axitinib). The specific substitution
pattern of the target molecule—esters at positions 3 and 5, and a methyl group at position 6—
creates a unique electronic environment that requires careful spectral deconvolution.

Critical Analytical Challenge: The primary challenge in analyzing 1H-indazoles is annular
tautomerism (

). While the
-tautomer is thermodynamically dominant in the ground state (

), solvent choice can influence proton exchange rates, leading to peak broadening.
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Molecular Fingerprint

e Formula:
e Expected

C Signals: 13 distinct resonances (due to lack of symmetry).

o Key Functional Matifs:
o Indazole Core: 7 carbons (heteroaromatic).[1][2]
o Diester Moiety: 2 carbonyls, 2 methoxy carbons.

o Tolyl Moiety: 1 methyl carbon attached to C6.

Experimental Protocol: The "Self-Validating"
Workflow

To ensure data integrity, the following protocol prioritizes signal resolution and tautomeric

stabilization.

A. Solvent Selection: DMSO- vs. CDCI

» Recommendation:DMSO-
(Dimethyl sulfoxide-d6).[1]
o Causality:
o Solubility: Dicarboxylates often exhibit poor solubility in non-polar chlorinated solvents.

o Tautomeric Stabilization: DMSO acts as a hydrogen bond acceptor, stabilizing the N1-H
proton. This slows the proton exchange rate on the NMR timescale, sharpening the
signals for C3, C3a, and C7a, which are otherwise broadened by tautomeric equilibrium.

o NOE Analysis: DMSO allows for the observation of the discrete N1-H proton signal (

), enabling crucial NOE correlations to H7.
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B. Acquisition Parameters

o Pulse Sequence: Proton-decoupled

C (e.g., zgpg30 on Bruker systems).
o Relaxation Delay (

): Set to

seconds.

o Reasoning: Quaternary carbons (C3, C3a, C5, C6, C7a, and Carbonyls) have long

relaxation times. Insufficient delay leads to poor signal-to-noise ratios for these critical
diagnostic peaks.

e Spectral Width: 240 ppm (to capture downfield carbonyls).

Spectral Analysis & Assignment Logic

The assignment of the

C spectrum relies on dividing the molecule into three distinct electronic zones: Aliphatic,
Aromatic, and Carbonyl.

Zone 1: The Aliphatic Region (10 — 60 ppm)

This region is the most straightforward but requires differentiation between the three methyl

groups.
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Carbon Type

Predicted Shift (

)

Diagnostic Logic

Ar-CH

(Ce)

21.0—-22.5 ppm

Typical shift for methyl
attached to an aromatic ring.
Confirmed by HSQC
correlation to a singlet methyl

proton at

ppm.

Ester O-CH

(C3)

51.5-52.5 ppm

Methoxy carbons are
deshielded by oxygen. The C3-
ester methyl may appear
slightly upfield of the C5-ester
due to the electron-rich

pyrazole ring proximity.

Ester O-CH

(C5)

52.0 — 53.0 ppm

Similar to above.
Differentiation: HMBC is
required. The O-Me protons
will correlate only to their

specific carbonyl carbon.

Zone 2: The Aromatic Core (110 — 150 ppm)

This is the most complex region. We utilize substituent additivity rules (SAR) and 2D NMR for

confirmation.

o C7 (Methine):

o Logic: Position 7 is generally the most shielded in the indazole system. It is a CH signal

(positive in DEPT-135).

o C4 (Methine):
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o Logic: Deshielded relative to C7 due to the proximity of the C3-ester and the fused ring
current.

C3a (Quaternary):

o Logic: Bridgehead carbon. Often lower intensity.

C5 (Quaternary):

1]

o Logic: Attached to the ester.[3][4] The carbonyl group is electron-withdrawing, deshielding
the ipso carbon.

C6 (Quaternary):

[1]

o Logic: Attached to the methyl group (weakly donating) but ortho to the ester.

C3 (Quaternary):

[1]

o Logic: Directly attached to N2 and the ester. High sensitivity to tautomeric state.

C7a (Quaternary):

1]

o Logic: Directly attached to N1. The most deshielded aromatic ring carbon due to the
electronegativity of nitrogen.

Zone 3: The Carbonyl Region (160 — 170 ppm)

e C3-Carbonyl:

1]
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e C5-Carbonyl:

o differentiation: Conjugation with the pyrazole ring (C3) vs. the benzene ring (C5) typically
results in the C3 carbonyl appearing slightly upfield. Validation: HMBC from the aromatic
proton H4 will show a strong 3-bond coupling to the C5-carbonyl but not the C3-carbonyl.

Visualization of Assighment Workflow

The following diagram illustrates the logical flow for unambiguously assigning the C3 vs. C5
esters and the N1 position, utilizing Heteronuclear Multiple Bond Correlation (HMBC).

Unknown 13C Signals

HSQC Experiment DEPT-135
(1-Bond C-H Correlation) (Multiplicity Editing)

Correlate to
Aromatic Protons

Correlate to
1H Integration

CH3 (+), CH2 (-) CH (+), Cq (null)
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Caption: Logical workflow for deconvolution of 13C signals using 2D NMR techniques. H4
serves as the critical "anchor" proton for linking the pyrazole and benzene rings.

Troubleshooting & Tautomeric Considerations
The N-H Proton Exchange Issue

If the spectrum shows broadening in the C3, C3a, or C7a signals, the molecule is likely
undergoing rapid tautomeric exchange.

» Diagnosis: Check the

H NMR spectrum.[1][2][4][5][6][7][8] If the N-H proton is not visible or is a very broad hump
ppm, exchange is occurring.

» Remediation:
o Dry the Solvent: Water catalyzes proton exchange. Use ampoule-sealed DMSO-

or add activated molecular sieves.

o Lower Temperature: Cooling the sample to 273 K can freeze the equilibrium, sharpening
the signals of the dominant

-tautomer.

Differentiation of C4 and C7

C4 and C7 are the only aromatic methines.
e C7: Shows a strong NOE to the N1-H proton (if N1-H is locked).

e C4: Shows a strong NOE to the C3-ester methyl group (through space interaction). This is
the definitive proof of the 3-ester position.

References

e |ndazole Tautomerism & NMR: Claramunt, R. M., et al. "The structure of indazole derivatives
in the solid state and in solution.” Arkivoc 2006.[7][9]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.chemicalbook.com/SpectrumEN_271-44-3_1HNMR.htm
https://application.wiley-vch.de/contents/jc_2002/2007/z700101_s.pdf
https://www.researchgate.net/figure/13-C-NMR-chemical-shifts-d-in-ppm-of-1H-indazole-carboxylic-acids-4b-i-and_tbl3_5840461
https://www.beilstein-journals.org/bjoc/content/pdf/1860-5397-18-110.pdf
https://pubs.acs.org/doi/10.1021/acs.joc.2c00154
https://www.researchgate.net/publication/240894547_13_C_NMR_of_indazoles
https://pmc.ncbi.nlm.nih.gov/articles/PMC9087356/
https://www.researchgate.net/publication/240894547_13_C_NMR_of_indazoles
https://www.researchgate.net/publication/272388127_Improved_synthesis_of_6-ethylthiomethyl-1H-indazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1434535?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratqry

Check Availability & Pricing

« Substituent Effects in Indazoles: Fruchier, A., et al. "NMR studies in the heterocyclic series.
XXIV—1H, 13C and 15N study of 15N labelled indazoles."[7] Magnetic Resonance in
Chemistry, 1982.[7]

¢ Synthesis & Characterization of Indazole Esters: Laronze, J. Y., et al. "Synthesis of 1H-
indazole-3-carboxylic acid derivatives." Journal of Heterocyclic Chemistry, 2009.

¢ General 13C Shift Prediction: Pretsch, E., et al. Structure Determination of Organic
Compounds: Tables of Spectral Data. Springer, 2009. (Standard Reference Text).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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